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Compound of Interest

Compound Name: N-Propylformamide

CAS No.: 6281-94-3

Cat. No.: B14739230

Get Quote

For researchers and professionals in drug development and chemical synthesis, Fourier-

Transform Infrared (FTIR) spectroscopy is an indispensable tool for structural elucidation and

quality control. This guide provides an in-depth analysis of the characteristic FTIR absorption

peaks of N-Propylformamide, a secondary amide. By comparing its expected spectral

features with those of simpler amides—formamide, N-methylformamide, and N,N-

dimethylformamide—we can gain a clearer understanding of how molecular structure

influences vibrational frequencies. This guide also presents a standard experimental protocol

for acquiring high-quality FTIR data for liquid samples.

The Molecular Structure and Key Vibrational Modes
of N-Propylformamide
N-Propylformamide is a secondary amide, characterized by a nitrogen atom bonded to one

hydrogen atom and two carbon atoms—one from the formyl group and one from the propyl

group. The key functional groups that give rise to its characteristic infrared absorptions are the

N-H bond, the C=O (carbonyl) bond, the C-N bond, and the C-H bonds of the propyl group. The

delocalization of electron density between the nitrogen lone pair and the carbonyl group gives
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the C-N bond partial double bond character, which influences the vibrational frequencies of the

amide group.

Caption: Molecular structure of N-Propylformamide highlighting the key functional groups.

Predicted FTIR Spectrum of N-Propylformamide
While a definitive, experimentally verified spectrum for N-Propylformamide is not readily

available in public databases, its characteristic absorption peaks can be reliably predicted

based on the extensive literature on secondary amides. The following table summarizes the

expected vibrational modes and their corresponding wavenumber ranges.
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Vibrational Mode
Wavenumber
(cm⁻¹)

Intensity Comments

N-H Stretch 3370 - 3170 Medium-Strong

A single, relatively

sharp peak is

characteristic of

secondary amides.

Hydrogen bonding

can broaden this peak

and shift it to lower

wavenumbers.[1]

C-H Stretch (sp³) 2960 - 2850 Medium-Strong

Multiple peaks arising

from the symmetric

and asymmetric

stretching of the C-H

bonds in the propyl

group.

C=O Stretch (Amide I) 1680 - 1630 Strong

This is one of the

most prominent peaks

in the spectrum. Its

position is sensitive to

conjugation and

hydrogen bonding.[1]

N-H Bend (Amide II) 1570 - 1515 Strong

This peak results from

a coupling of the N-H

in-plane bending and

C-N stretching

vibrations. It is a key

diagnostic feature for

secondary amides.[1]

C-N Stretch ~1250 Medium

The exact position can

vary and may be

coupled with other

vibrations.
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N-H Wag (Amide V) 750 - 680 Medium, Broad
Out-of-plane bending

of the N-H bond.

Comparative FTIR Analysis with Simpler Amides
To better understand the spectral features of N-Propylformamide, it is instructive to compare

them with those of formamide (a primary amide), N-methylformamide (a simpler secondary

amide), and N,N-dimethylformamide (a tertiary amide). This comparison highlights the

influence of N-alkylation on the FTIR spectrum.

Formamide (Primary)

N-Propylformamide (Secondary)

N-Methylformamide (Secondary)

N,N-Dimethylformamide (Tertiary)

Formamide HCONH₂

N-Propylformamide HCONH(CH₂)₂CH₃

N-Methylformamide HCONHCH₃

N,N-Dimethylformamide HCON(CH₃)₂

Click to download full resolution via product page
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Caption: Structural comparison of formamide and its N-alkylated derivatives.

The following table compares the key characteristic peaks of these amides.

Vibrational
Mode

Formamide
(Primary)

N-
Methylformami
de
(Secondary)

N-
Propylformami
de (Secondary,
Predicted)

N,N-
Dimethylforma
mide (Tertiary)

N-H Stretch

Two peaks

(~3350 & ~3180

cm⁻¹)

One peak

(~3288 cm⁻¹)[2]

One peak (3370

- 3170 cm⁻¹)
Absent

C=O Stretch

(Amide I)
~1698 cm⁻¹[3] ~1670 cm⁻¹[4]

1680 - 1630

cm⁻¹
~1675 cm⁻¹

N-H Bend

(Amide II)
~1630 cm⁻¹[5] ~1550 cm⁻¹[6]

1570 - 1515

cm⁻¹
Absent

C-N Stretch ~1334 cm⁻¹[3] ~1250 cm⁻¹[4] ~1250 cm⁻¹ ~1428 cm⁻¹

Analysis of Comparative Data:

N-H Stretch: Formamide, being a primary amide (R-CONH₂), exhibits two N-H stretching

bands due to symmetric and asymmetric vibrations. In contrast, N-Propylformamide and N-

methylformamide, as secondary amides (R-CONHR'), show only a single N-H stretching

band. N,N-dimethylformamide, a tertiary amide (R-CONR'₂), lacks an N-H bond and

therefore shows no absorption in this region. This is a primary method for distinguishing

between amide types.[1]

Amide I (C=O Stretch): The carbonyl stretch is present in all amides. Its position is lowered

by conjugation with the nitrogen lone pair.[7] The precise wavenumber can be influenced by

hydrogen bonding and the electronic effects of the N-substituents.

Amide II (N-H Bend): The strong Amide II band is a hallmark of primary and secondary

amides but is absent in tertiary amides. This provides another clear point of differentiation.
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Experimental Protocol: Acquiring the FTIR
Spectrum of N-Propylformamide
Attenuated Total Reflectance (ATR) is a modern, convenient technique for obtaining FTIR

spectra of liquid and solid samples with minimal preparation.[8]

Objective: To obtain a high-quality infrared spectrum of liquid N-Propylformamide.

Materials:

FTIR Spectrometer with an ATR accessory (e.g., with a diamond crystal).

N-Propylformamide sample.

Volatile solvent for cleaning (e.g., isopropanol or ethanol).

Lint-free laboratory wipes.

Procedure:

Instrument Preparation: Power on the FTIR spectrometer and allow it to stabilize according

to the manufacturer's guidelines. This ensures thermal equilibrium and reduces instrumental

drift.

ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal with a lint-free wipe

moistened with isopropanol. Allow the solvent to fully evaporate. A clean crystal is crucial to

avoid contamination from previous samples.

Background Spectrum Acquisition: With the clean, dry ATR crystal in place, acquire a

background spectrum. This measurement captures the infrared absorption of the ambient

atmosphere (CO₂ and water vapor) and the ATR crystal itself. The instrument's software will

automatically subtract this background from the sample spectrum.

Sample Application: Place a small drop of N-Propylformamide onto the center of the ATR

crystal, ensuring the crystal surface is completely covered.
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Sample Spectrum Acquisition: Acquire the sample spectrum. The instrument's software will

perform the Fourier transform and ratio the sample single-beam spectrum against the

background single-beam spectrum to generate the final absorbance or transmittance

spectrum.

Data Analysis: Analyze the resulting spectrum, identifying the characteristic peaks and

comparing them to expected values.

Cleaning: After analysis, thoroughly clean the N-Propylformamide from the ATR crystal

using a lint-free wipe and an appropriate solvent.
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Caption: Workflow for acquiring an FTIR spectrum of a liquid sample using an ATR accessory.
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By following this guide, researchers can confidently predict, acquire, and interpret the FTIR

spectrum of N-Propylformamide, leveraging comparative data to ensure accurate structural

characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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